2-(4-Methoxyphenyl)aziridine
Description
2-(4-Methoxyphenyl)aziridine is a nitrogen-containing heterocyclic compound featuring a three-membered aziridine ring substituted with a 4-methoxyphenyl group. Its strained ring structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The compound is typically synthesized via nucleophilic substitution or ring-opening reactions. For instance, 1-[(4-Methoxyphenyl)methyl]-2-(phenoxymethyl)aziridine (4d) is synthesized by reacting 2-bromomethyl-1-[(4-methoxyphenyl)methyl]aziridine with phenol in the presence of K₂CO₃, yielding 87% after purification . Its structure is confirmed by ¹H NMR (δ 3.76 ppm for the methoxy group) and chromatographic properties (Rf = 0.11 in hexane/EtOAc 4:1) .
Properties
CAS No. |
10029-91-1 |
|---|---|
Molecular Formula |
C9H11NO |
Molecular Weight |
149.19 g/mol |
IUPAC Name |
2-(4-methoxyphenyl)aziridine |
InChI |
InChI=1S/C9H11NO/c1-11-8-4-2-7(3-5-8)9-6-10-9/h2-5,9-10H,6H2,1H3 |
InChI Key |
YGQXQPWKPJSNFU-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2CN2 |
Canonical SMILES |
COC1=CC=C(C=C1)C2CN2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Observations :
- Electron-donating groups (e.g., methoxy) enhance stability, reflected in higher yields (87% for 4d) compared to electron-withdrawing substituents (e.g., chloro in 4b, 85%) .
- Functional groups like acetoxymethyl or aldehyde introduce steric or electronic effects, reducing yields (79% and 52%, respectively) .
Physicochemical Properties
Chromatographic and spectroscopic data highlight substituent-driven variations:
Key Observations :
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